Cas no 1807099-19-9 (2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid
• CAS No: 1807099-19-9
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4893398
• Update Time: 2025-10-05

2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid

• Inchi： 1S/C8H7F2IN2O2/c9-7(10)5-3(11)2-13-4(1-12)6(5)8(14)15/h2,7H,1,12H2,(H,14,15)
• InChI Key： FZXSJAHWAMASKA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CN)C(C(=O)O)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -1.7
• Topological Polar Surface Area: 76.2

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid

2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid

The compound with CAS No 1807099-19-9, known as 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group, a difluoromethyl group, and an iodine atom, along with a carboxylic acid moiety. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel antibiotics and anti-cancer agents. The presence of the iodine atom in the pyridine ring introduces significant electronic effects, which can be exploited to enhance the bioavailability and efficacy of the compound. Additionally, the carboxylic acid group provides an opportunity for further functionalization, enabling the creation of bioconjugates or prodrugs that can target specific cellular pathways.

One of the most intriguing aspects of 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid is its ability to participate in metal-mediated catalytic cycles. Researchers have demonstrated that this compound can act as a ligand in transition metal complexes, facilitating efficient catalytic transformations such as cross-coupling reactions and enantioselective synthesis. These findings underscore its potential role in green chemistry and sustainable chemical manufacturing.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the installation of the amino and difluoromethyl groups onto the pyridine ring, followed by iodination and carboxylation. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize this process, making it more efficient and scalable for industrial applications.

In terms of applications, 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid has shown promise in the development of advanced materials, including stimuli-responsive polymers and sensors. Its unique electronic properties make it an ideal candidate for use in organic electronics, where it can serve as a building block for semiconducting materials or light-emitting diodes (LEDs). Furthermore, its ability to undergo post-synthetic modifications opens up new avenues for tailoring its properties to meet specific functional requirements.

Looking ahead, ongoing research is focused on understanding the mechanistic details of this compound's reactivity under various conditions. By leveraging computational chemistry tools and experimental techniques, scientists aim to uncover new reaction pathways that could expand its utility in chemical synthesis. Additionally, efforts are being made to explore its biological activity in greater depth, with particular emphasis on its potential as an inhibitor of key enzymes involved in disease progression.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylic acid represents a cutting-edge molecule with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it a valuable asset for researchers seeking innovative solutions in drug discovery, materials science, and catalysis. As our understanding of this compound continues to grow, so too will its impact on both academic research and industrial innovation.